[3aS-(3a,4,5,6a)]-(9CI)-4-[[[(1,1-DiMethylethyl)diMethylsilyl]oxy]Methyl]hexahydro-5-hydroxy-2(1H)-pentalenone

• Molecular Formula: C15H28O3Si
• Molecular Weight: 284.47 g/mol
• IUPAC Name: 4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-one
• InChI: InChI=1S/C15H28O3Si/c1-15(2,3)19(4,5)18-9-13-12-8-11(16)6-10(12)7-14(13)17/h10,12-14,17H,6-9H2,1-5H3
• InChI Key: LJESULFGNUECSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1C(CC2C1CC(=O)C2)O

Description

[3aS-(3a,4,5,6a)]-(9CI)-4-[[[(1,1-DiMethylethyl)diMethylsilyl]oxy]Methyl]hexahydro-5-hydroxy-2(1H)-pentalenone: is a complex organic compound with a unique structure.

• It belongs to the class of pentalenones, which are bicyclic compounds containing a five-membered ring fused to a six-membered ring.
• The compound’s systematic name reflects its stereochemistry and substituents.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is via cyclization of suitable precursors.

Reaction Conditions: Specific reaction conditions vary depending on the synthetic route, but they often involve acid-catalyzed cyclization or other ring-forming reactions.

Industrial Production: While not widely produced industrially, research laboratories synthesize it for scientific investigations.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: For example, it reacts with strong acids or bases to form intermediates that lead to the final product.

Major Products: The main product is the hexahydro-5-hydroxy-2(1H)-pentalenone itself.

Scientific Research Applications

Chemistry: Researchers study its reactivity, stereochemistry, and synthetic pathways.

Biology: It may have bioactive properties, warranting investigation in drug discovery.

Industry: Limited industrial applications due to its complexity.

Mechanism of Action

• The compound’s mechanism of action remains an active area of research.
• It likely interacts with specific cellular targets or pathways, influencing biological processes.

Comparison with Similar Compounds

Uniqueness: Its pentalenone core distinguishes it from other natural products.

Similar Compounds: Related compounds include other pentalenones or structurally similar molecules.

Remember, this compound’s detailed studies are ongoing, and its multifaceted nature offers exciting avenues for further exploration